89-35-0

3,5-Dihydroxy-2-naphthoic acid

In Stock

• CAS RN:
• 89-35-0

• Formula:
• C11H8O4

• InChI:
• InChI=1S/C11H8O4/c12-9-3-1-2-6-4-8(11(14)15)10(13)5-7(6)9/h1-5,12-13H,(H,14,15)

• InChIKey:
• YELLAPKUWRTITI-UHFFFAOYSA-N

• UBP551 is a potent and selective modulator of NMDA receptors.

Gossypetin

In Stock

• CAS RN:
• 489-35-0

• Formula:
• C15H10O8

• InChI:
• InChI=1S/C15H10O8/c16-6-2-1-5(3-7(6)17)14-13(22)12(21)10-8(18)4-9(19)11(20)15(10)23-14/h1-4,16-20,22H

• InChIKey:
• YRRAGUMVDQQZIY-UHFFFAOYSA-N

• Gossypetin is a flavonoid that has been found in H. sabdariffa and has diverse biological activities. It inhibits the MAP2K kinases MKK3 and MKK6 in a concentration-dependent manner, as well as induces apoptosis and cell cycle arrest at the G2 phase in KYSE-450 and KYSE-510 esophageal cancer cells when used at a concentration of 20 µM. Gossypetin scavenges DPPH radicals and inhibits copper-induced lipid peroxidation in cell-free assays. It reduces high-fat diet-induced increases in serum cholesterol, triglycerides, and LDL-cholesterol levels, as well as decreases aortic extracellular lipid and foam cell deposits in a rabbit model of atherosclerosis when administered at a dose of 10 mg/kg.
  Gossypetin analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  Gossypetin is a hexahydroxyflavone having the hydr...

2,6-Bis(p-methylbenzylidene)cyclohexan-1-one

• CAS RN:
• 18989-35-0

• Formula:
• C22H22O

• InChI:
• InChI=1S/C22H22O/c1-16-6-10-18(11-7-16)14-20-4-3-5-21(22(20)23)15-19-12-8-17(2)9-13-19/h6-15H,3-5H2,1-2H3

• InChIKey:
• CETXDHNPPYXEOF-TVGQLCNQSA-N

• 2,6-Bis(p-methylbenzylidene)cyclohexan-1-one is a useful research compound. Its molecular formula is C22H22O and its molecular weight is 302.4 g/mol. The purity is usually 95%.

Fmoc-Thr(tBu)-OH

In Stock

• CAS RN:
• 71989-35-0

• Formula:
• C23H27NO5

• InChI:
• InChI=1S/C23H27NO5/c1-14(29-23(2,3)4)20(21(25)26)24-22(27)28-13-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,14,19-20H,13H2,1-4H3,(H,24,27)(H,25,26)

• InChIKey:
• LZOLWEQBVPVDPR-VLIAUNLRSA-N

• Fmoc-Thr(tBu)-OH, also known as Fmoc-Thr(tBu)-OH, is a useful research compound. Its molecular formula is C23H27NO5 and its molecular weight is 397.5 g/mol. The purity is usually 95%.

N-(3,5-dimethylphenyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide

In Stock

• CAS RN:
• 851989-35-0

• Formula:
• C18H18N2O3

• InChI:
• InChI=1S/C18H18N2O3/c1-12-9-13(2)11-14(10-12)19-17(21)7-8-20-15-5-3-4-6-16(15)23-18(20)22/h3-6,9-11H,7-8H2,1-2H3,(H,19,21)

• InChIKey:
• SDMMBRFFSVSJLN-UHFFFAOYSA-N

• N-(3,5-dimethylphenyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide is a useful research compound. Its molecular formula is C18H18N2O3 and its molecular weight is 310.353. The purity is usually 95%.

3,5-Difluoro-3'-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898789-35-0

• Formula:
• C19H20F2N2O

• InChI:
• InChI=1S/C19H20F2N2O/c1-22-5-7-23(8-6-22)13-14-3-2-4-15(9-14)19(24)16-10-17(20)12-18(21)11-16/h2-4,9-12H,5-8,13H2,1H3

• InChIKey:
• IZVQJADIBJGYEE-UHFFFAOYSA-N

• 3,5-Difluoro-3'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H20F2N2O and its molecular weight is 330.4 g/mol. The purity is usually 95%.

2-(3,4-dimethylphenyl)-4-{[3-(trifluoromethyl)phenyl]methyl}-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

In Stock

• CAS RN:
• 893789-35-0

• Formula:
• C23H19F3N2O3S

• InChI:
• InChI=1S/C23H19F3N2O3S/c1-15-10-11-19(12-16(15)2)28-22(29)27(20-8-3-4-9-21(20)32(28,30)31)14-17-6-5-7-18(13-17)23(24,25)26/h3-13H,14H2,1-2H3

• InChIKey:
• MLYWOTOTEIVBGO-UHFFFAOYSA-N

• 2-(3,4-dimethylphenyl)-4-{[3-(trifluoromethyl)phenyl]methyl}-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione is a useful research compound. Its molecular formula is C23H19F3N2O3S and its molecular weight is 460.5 g/mol. The purity is usually 95%.

(2S)-1-(((1R,3S,4S,6R)-6-Hydroxy-2-azabicyclo(2.2.1)hept-3-yl)carbonyl)-2-pyrrolidinecarbonitrile hydrochloride

• CAS RN:
• 851389-35-0

• Formula:
• C12H18ClN3O2

• InChI:
• InChI=1S/C12H17N3O2.ClH/c13-6-8-2-1-3-15(8)12(17)11-7-4-9(14-11)10(16)5-7;/h7-11,14,16H,1-5H2;1H/t7-,8-,9+,10+,11-;/m0./s1

• InChIKey:
• HBURXUXZLKNVTI-QSWPLQKNSA-N

• ASP-4000 HCl is a dipeptidyl peptidase 4 (DPP) inhibitor with antihyperglycemic activity.

9-((3-Chloro-4-methylphenyl)sulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane

In Stock

• CAS RN:
• 1022389-35-0

• Formula:
• C15H20ClNO4S

• InChI:
• InChI=1S/C15H20ClNO4S/c1-12-3-4-13(11-14(12)16)22(18,19)17-7-5-15(6-8-17)20-9-2-10-21-15/h3-4,11H,2,5-10H2,1H3

• InChIKey:
• GDHFTXOXXIDADU-UHFFFAOYSA-N

• 9-((3-Chloro-4-methylphenyl)sulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane is a useful research compound. Its molecular formula is C15H20ClNO4S and its molecular weight is 345.84. The purity is usually 95%.

ethyl 10-methoxy-2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxylate

In Stock

• CAS RN:
• 1022789-35-0

• Formula:
• C15H18N2O4S

• InChI:
• InChI=1S/C15H18N2O4S/c1-4-20-13(18)10-11-8-6-5-7-9(19-3)12(8)21-15(10,2)17-14(22)16-11/h5-7,10-11H,4H2,1-3H3,(H2,16,17,22)

• InChIKey:
• ZZEJARMIQWCWFO-UHFFFAOYSA-N

• Ethyl 10-methoxy-2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxylate is a useful research compound. Its molecular formula is C15H18N2O4S and its molecular weight is 322.38. The purity is usually 95%.

9H-pyrido[2,3-b]indol-7-ol

In Stock

• CAS RN:
• 1289189-35-0

• Formula:
• C11H8N2O

• InChI:
• InChI=1S/C11H8N2O/c14-7-3-4-8-9-2-1-5-12-11(9)13-10(8)6-7/h1-6,14H,(H,12,13)

• InChIKey:
• CKPNYHOHCLLSAP-UHFFFAOYSA-N

• 9H-pyrido[2,3-b]indol-7-ol is a useful research compound. Its molecular formula is C11H8N2O and its molecular weight is 184.198. The purity is usually 95%.

(3-((4-Methoxyphenyl)sulfonyl)azetidin-1-yl)(thiophen-3-yl)methanone

In Stock

• CAS RN:
• 1797689-35-0

• Formula:
• C15H15NO4S2

• InChI:
• InChI=1S/C15H15NO4S2/c1-20-12-2-4-13(5-3-12)22(18,19)14-8-16(9-14)15(17)11-6-7-21-10-11/h2-7,10,14H,8-9H2,1H3

• InChIKey:
• CXTHNHUCLKGUPJ-UHFFFAOYSA-N

• (3-((4-Methoxyphenyl)sulfonyl)azetidin-1-yl)(thiophen-3-yl)methanone is a useful research compound. Its molecular formula is C15H15NO4S2 and its molecular weight is 337.41. The purity is usually 95%.

7-bromo-5,8-dichloro-3,4-dihydroisoquinolin-1(2H)-one

In Stock

• CAS RN:
• 1616289-35-0

• Formula:
• C9H6BrCl2NO

• InChI:
• InChI=1S/C9H6BrCl2NO/c10-5-3-6(11)4-1-2-13-9(14)7(4)8(5)12/h3H,1-2H2,(H,13,14)

• InChIKey:
• SLDUAUANOWLKTP-UHFFFAOYSA-N

• 7-bromo-5,8-dichloro-3,4-dihydroisoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C9H6BrCl2NO and its molecular weight is 294.96 g/mol. The purity is usually 95%.

Onalespib lactate

• CAS RN:
• 1019889-35-0

• Formula:
• C27H37N3O6

• InChI:
• InChI=1S/C24H31N3O3.C3H6O3/c1-16(2)20-11-21(23(29)12-22(20)28)24(30)27-14-18-5-4-17(10-19(18)15-27)13-26-8-6-25(3)7-9-26;1-2(4)3(5)6/h4-5,10-12,16,28-29H,6-9,13-15H2,1-3H3;2,4H,1H3,(H,5,6)/t;2-/m.0/s1

• InChIKey:
• VYRWEWHOAMGLLW-WNQIDUERSA-N

• Onalespib lactate, also known as ATI-13387A, is a second-generation, potent and selective HSP90 Inhibitor. Onalespib Blocks mRNA Splicing of Androgen Receptor Variant 7 in Prostate Cancer Cells. Inhibition of HSP90 by AT13387 delays the emergence of resistance to BRAF inhibitors and overcomes resistance to dual BRAF and MEK inhibition in melanoma models. AT13387 induces senescence in EBV-positive nasopharyngeal carcinoma cells and suppresses tumor formation. AT13387, displays a long duration of action in vitro and in vivo in non-small cell lung cancer.